Cas no 2228344-91-8 (N-methyl-N-{3-(trifluoromethoxy)phenylmethyl}hydroxylamine)

• Product Name: N-methyl-N-{3-(trifluoromethoxy)phenylmethyl}hydroxylamine
• CAS No: 2228344-91-8
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6257587
• PubChem ID: 165858421
• Update Time: 2025-10-20

N-methyl-N-{3-(trifluoromethoxy)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{3-(trifluoromethoxy)phenylmethyl}hydroxylamine
• EN300-1946671
• 2228344-91-8
• N-methyl-N-{[3-(trifluoromethoxy)phenyl]methyl}hydroxylamine

• Inchi： 1S/C9H10F3NO2/c1-13(14)6-7-3-2-4-8(5-7)15-9(10,11)12/h2-5,14H,6H2,1H3
• InChI Key： QGEIGSSEKUAELM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CN(C)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Additional information on N-methyl-N-{3-(trifluoromethoxy)phenylmethyl}hydroxylamine

N-Methyl-N-{3-(Trifluoromethoxy)Phenylmethyl}Hydroxylamine: A Comprehensive Overview

N-Methyl-N-{3-(Trifluoromethoxy)Phenylmethyl}Hydroxylamine (CAS No. 2228344-91-8) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a trifluoromethoxy-substituted phenylmethyl moiety. The presence of the trifluoromethoxy group imparts distinctive electronic and steric properties, making this compound a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of N-Methyl-N-{3-(Trifluoromethoxy)Phenylmethyl}Hydroxylamine. Researchers have explored the use of catalytic asymmetric synthesis to produce enantiomerically enriched versions of this compound, which are particularly valuable in drug discovery and asymmetric catalysis. The trifluoromethoxy group, known for its strong electron-withdrawing effects, plays a pivotal role in modulating the reactivity and selectivity of the compound in various chemical transformations.

In the context of pharmacology, N-Methyl-N-{3-(Trifluoromethoxy)Phenylmethyl}Hydroxylamine has been investigated as a potential lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to act as a selective inhibitor of certain enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development. Furthermore, its structural versatility allows for further functionalization, enabling researchers to explore its utility in other therapeutic areas such as oncology and neurodegenerative diseases.

The electronic properties of N-Methyl-N-{3-(Trifluoromethoxy)Phenylmethyl}Hydroxylamine make it an attractive candidate for applications in materials science. Recent research has focused on its use as a precursor for the synthesis of advanced materials, including organic semiconductors and stimuli-responsive polymers. The trifluoromethoxy group contributes to the compound's ability to undergo specific polymerization reactions, leading to materials with tailored electronic and mechanical properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of N-Methyl-N-{3-(Trifluoromethoxy)Phenylmethyl}Hydroxylamine is crucial for its safe handling and disposal. Studies have shown that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to fully assess its long-term environmental impact and develop strategies for minimizing ecological risks.

In conclusion, N-Methyl-N-{3-(Trifluoromethoxy)Phenylmethyl}Hydroxylamine (CAS No. 2228344-91-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in both academic research and industrial innovation. As ongoing investigations continue to uncover new potentials for this compound, it is poised to make significant contributions to the advancement of science and technology.